5-Cyclopropoxy-3-fluoropicolinaldehyde

• Molecular Formula: C9H8FNO2
• Molecular Weight: 181.16 g/mol
• IUPAC Name: 5-cyclopropyloxy-3-fluoropyridine-2-carbaldehyde
• InChI: InChI=1S/C9H8FNO2/c10-8-3-7(13-6-1-2-6)4-11-9(8)5-12/h3-6H,1-2H2
• InChI Key: JJLRVRKKJLWCNS-UHFFFAOYSA-N
• Canonical SMILES: C1CC1OC2=CC(=C(N=C2)C=O)F

Description

5-Cyclopropoxy-3-fluoropicolinaldehyde is a substituted pyridine derivative featuring a cyclopropoxy group at the 5-position, a fluorine atom at the 3-position, and an aldehyde functional group at the 2-position of the pyridine ring. Its molecular formula is C₉H₈FNO₂, with a molecular weight of 181.16 g/mol. This compound is of interest in medicinal chemistry and materials science due to its unique electronic and steric properties.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 5-Cyclopropoxy-3-fluoropicolinaldehyde typically involves the introduction of the cyclopropoxy group and the fluorine atom onto the picolinaldehyde core. One common method includes the reaction of 5-fluoropicolinaldehyde with cyclopropyl alcohol in the presence of a suitable catalyst. The reaction conditions often involve the use of an inert atmosphere and controlled temperatures to ensure the desired product formation.

Industrial Production Methods: While specific industrial production methods for 5-Cyclopropoxy-3-fluoropicolinaldehyde are not widely documented, the general approach would involve scaling up the laboratory synthesis methods. This includes optimizing reaction conditions, using industrial-grade reagents, and employing continuous flow reactors to enhance efficiency and yield.

Chemical Reactions Analysis

Types of Reactions:

Oxidation: 5-Cyclopropoxy-3-fluoropicolinaldehyde can undergo oxidation reactions to form corresponding carboxylic acids or other oxidized derivatives.

Reduction: Reduction reactions can convert the aldehyde group to an alcohol or other reduced forms.

Substitution: The compound can participate in substitution reactions where the fluorine atom or the cyclopropoxy group is replaced by other functional groups.

Common Reagents and Conditions:

Oxidation: Common oxidizing agents include potassium permanganate, chromium trioxide, and hydrogen peroxide.

Reduction: Reducing agents such as sodium borohydride or lithium aluminum hydride are typically used.

Substitution: Conditions for substitution reactions vary depending on the desired product, but may include the use of nucleophiles or electrophiles under acidic or basic conditions.

Major Products:

Oxidation: Formation of carboxylic acids or ketones.

Reduction: Formation of alcohols.

Substitution: Formation of various substituted picolinaldehyde derivatives.

Scientific Research Applications

Chemistry: 5-Cyclopropoxy-3-fluoropicolinaldehyde is used as a building block in organic synthesis

Biology and Medicine: The compound’s derivatives may exhibit biological activity, making it a candidate for drug discovery and development. Research into its biological properties could lead to new therapeutic agents.

Industry: In the industrial sector, 5-Cyclopropoxy-3-fluoropicolinaldehyde can be used in the synthesis of specialty chemicals and advanced materials. Its reactivity and functional groups make it valuable for creating high-performance products.

Mechanism of Action

The mechanism of action of 5-Cyclopropoxy-3-fluoropicolinaldehyde depends on its specific application. In biological systems, it may interact with molecular targets such as enzymes or receptors, modulating their activity. The presence of the fluorine atom can enhance binding affinity and selectivity, while the cyclopropoxy group may influence the compound’s stability and reactivity.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

To contextualize its properties, 5-Cyclopropoxy-3-fluoropicolinaldehyde is compared below with four analogs: 5-Methoxy-3-fluoropicolinaldehyde, 5-Ethoxy-3-fluoropicolinaldehyde, 5-Cyclopropoxypicolinaldehyde (non-fluorinated), and 3-Fluoropicolinaldehyde (unsubstituted at 5-position).

Table 1: Comparative Analysis of Key Properties

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Boiling Point (°C, est.)	Solubility (Polar Solvents)	Reactivity Notes
5-Cyclopropoxy-3-fluoropicolinaldehyde	C₉H₈FNO₂	181.16	~245–260	Moderate (DMSO, acetone)	High aldehyde reactivity; steric hindrance
5-Methoxy-3-fluoropicolinaldehyde	C₈H₇FNO₂	168.14	~220–235	High (methanol, ethanol)	Enhanced nucleophilic susceptibility
5-Ethoxy-3-fluoropicolinaldehyde	C₉H₁₀FNO₂	183.18	~230–245	Moderate (THF, DCM)	Balanced steric/electronic effects
5-Cyclopropoxypicolinaldehyde	C₉H₉NO₂	163.17	~235–250	Low (chloroform)	Reduced electron-withdrawing effects
3-Fluoropicolinaldehyde	C₆H₄FNO	125.10	~195–210	High (water, ethanol)	Highest aldehyde reactivity

Key Findings:

Electronic Effects: The 3-fluorine atom increases the electron-withdrawing character of the pyridine ring, enhancing the electrophilicity of the aldehyde group relative to non-fluorinated analogs. This effect is less pronounced in ethoxy/methoxy derivatives due to weaker electron donation from alkoxy groups .

Solubility : Linear alkoxy derivatives (e.g., methoxy) exhibit higher solubility in polar solvents due to reduced steric bulk. Cyclopropoxy-containing compounds show moderate solubility, likely due to hydrophobic interactions from the cyclopropane ring .

Biological Relevance: Fluorine and cyclopropane moieties are common in drug design; the former improves metabolic stability, while the latter mimics unsaturated bonds. Comparatively, the non-fluorinated cyclopropoxy analog may exhibit lower target affinity in enzyme inhibition assays .